Cas no 1261946-05-7 (4-Fluoro-2-(3-formylphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(3-formylphenyl)benzoic acid
• CAS No: 1261946-05-7
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• MDL: MFCD18319209
• CID: 2765217
• PubChem ID: 53225140
• Update Time: 2025-05-28

4-Fluoro-2-(3-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(3-formylphenyl)benzoic acid, 95%
• MFCD18319209
• 1261946-05-7
• 5-Fluoro-3'-formyl[1,1'-biphenyl]-2-carboxylic acid
• SCHEMBL2562602
• DTXSID50688872
• 4-FLUORO-2-(3-FORMYLPHENYL)BENZOIC ACID
• 4-Fluoro-2-(3-formylphenyl)benzoic acid

• MDL： MFCD18319209
• Inchi： 1S/C14H9FO3/c15-11-4-5-12(14(17)18)13(7-11)10-3-1-2-9(6-10)8-16/h1-8H,(H,17,18)
• InChI Key： MPXHZNNCFOCZEN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 244.05357231Da
• Monoisotopic Mass: 244.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-Fluoro-2-(3-formylphenyl)benzoic acid

Comprehensive Overview of 4-Fluoro-2-(3-formylphenyl)benzoic acid (CAS No. 1261946-05-7)

4-Fluoro-2-(3-formylphenyl)benzoic acid (CAS No. 1261946-05-7) is a fluorinated aromatic compound with significant applications in pharmaceutical and material science research. This compound, characterized by its benzoic acid backbone and formylphenyl substituent, has garnered attention due to its versatile reactivity and potential as a building block for complex organic synthesis. Researchers are increasingly exploring its role in designing novel drug candidates, particularly in the development of enzyme inhibitors and receptor modulators.

The structural uniqueness of 4-Fluoro-2-(3-formylphenyl)benzoic acid lies in its fluoro and formyl functional groups, which enhance its electronic properties and reactivity. These features make it a valuable intermediate in the synthesis of heterocyclic compounds, a class of molecules widely studied for their biological activities. Recent trends in drug discovery emphasize the importance of fluorinated compounds, as the introduction of fluorine atoms can improve metabolic stability and bioavailability—key factors in modern pharmaceutical development.

In material science, CAS No. 1261946-05-7 is investigated for its potential in creating advanced polymers and coatings. The formyl group offers a reactive site for cross-linking or polymerization, enabling the design of materials with tailored mechanical and thermal properties. This aligns with the growing demand for high-performance materials in industries such as electronics, aerospace, and renewable energy. Researchers are also examining its utility in organic electronics, where fluorinated aromatic compounds contribute to charge transport efficiency.

From an environmental perspective, the synthesis and handling of 4-Fluoro-2-(3-formylphenyl)benzoic acid adhere to green chemistry principles. Innovations in catalytic methods and solvent-free reactions have reduced waste generation, addressing concerns about sustainable chemical production. This resonates with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals and academics alike.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1261946-05-7, ensuring high purity and consistency for research applications. Quality control protocols are critical, as impurities can significantly impact experimental outcomes—a point emphasized in recent method development discussions among chemists.

The compound’s safety profile and regulatory status are also subjects of interest. While not classified as hazardous under standard guidelines, proper laboratory practices are recommended to mitigate risks associated with handling fine chemicals. This aligns with frequently searched queries about chemical safety and best practices in research settings.

In summary, 4-Fluoro-2-(3-formylphenyl)benzoic acid (CAS No. 1261946-05-7) represents a multifaceted tool for researchers exploring medicinal chemistry, material innovation, and sustainable synthesis. Its structural features and reactivity continue to inspire studies aimed at addressing contemporary challenges in science and technology.